4-(Tert-butyl-dimethyl-silanyloxy)-but-2-ynoic acid methyl ester

• IUPAC Name: methyl 4-[tert-butyl(dimethyl)silyl]oxybut-2-ynoate
• InChI: InChI=1S/C11H20O3Si/c1-11(2,3)15(5,6)14-9-7-8-10(12)13-4/h9H2,1-6H3
• InChI Key: AZZKYIBYBIUUTC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)[Si](C)(C)OCC#CC(=O)OC
• Molecular Formula: C11H20O3Si
• DSSTOX Substance ID: DTXSID00455854
• Molecular Weight: 228.36 g/mol
• CAS RN: 117968-51-1

Description

Synthesis Analysis

The synthesis of compounds similar to 4-(Tert-butyl-dimethyl-silanyloxy)-but-2-ynoic acid methyl ester often involves complex reactions that include alkylation, esterification, and protection-deprotection strategies. For instance, the synthesis of tert-butyl 2-[(benzyloxycarbonyl)amino]-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)propionate showcases a method involving the alkylation of N-(diphenylmethylene)glycine tert-butyl ester, demonstrating the intricate steps often required in synthesizing such compounds (Hsiao, 1998).

Molecular Structure Analysis

X-ray crystallography and NMR spectroscopy are critical techniques in analyzing the molecular structure of complex organic compounds. Studies like the one on the structure of (±)-1β-tert-butoxy-3aα,4β,5,6,7,7a-hexahydro-7aβ-methyl-5-oxo-4α-indancarboxylic acid methyl ester at 153 K provide valuable insights into the conformational preferences and stereochemical arrangements of such molecules (Pohl et al., 1993).

Chemical Reactions and Properties

The reactivity of 4-(Tert-butyl-dimethyl-silanyloxy)-but-2-ynoic acid methyl ester can be influenced by its functional groups, leading to various chemical reactions such as cycloadditions, eliminations, and substitutions. For example, the [4 + 2] cycloaddition of 1-dimethylamino-3-tert-butyldimethylsiloxy-1,3-butadiene with methyl acrylate results in the formation of complex cyclohexene derivatives, highlighting the compound's reactivity in Diels-Alder reactions (Kozmin, He, & Rawal, 2003).

Scientific Research Applications

• Synthesis of Amino Acid Progenitors : One study involved the synthesis and evaluation of certain esters as progenitors of 3-hydroxy-alpha-methyltyrosine (methyldopa), a well-known antihypertensive agent. The study utilized esters with structures similar to 4-(Tert-butyl-dimethyl-silanyloxy)-but-2-ynoic acid methyl ester and demonstrated their potential as viable prodrugs for the latentiation of methyldopa (Saari et al., 1984).

• Preparation of Antibiotic Esters : Another study explored the preparation of acyloxyethyl esters of cefotiam, an antibiotic. This research highlighted the significance of certain ester groups in enhancing the oral bioavailability of the antibiotic, indicating the potential of esters like 4-(Tert-butyl-dimethyl-silanyloxy)-but-2-ynoic acid methyl ester in improving drug delivery (Yoshimura et al., 1986).

• Development of Cardiotonic Agents : Research has also been conducted on the synthesis of novel compounds for cardiotonic activity, where the role of esters was crucial in the development of these therapeutic agents. This again underlines the importance of compounds like 4-(Tert-butyl-dimethyl-silanyloxy)-but-2-ynoic acid methyl ester in medicinal chemistry and drug development (Dorigo et al., 1996).

Mechanism of Action

Target of Action

Similar compounds have been used as precursors in the synthesis of biologically active natural products .

Result of Action

Similar compounds have been used as precursors in the synthesis of biologically active natural products , suggesting that this compound may also have potential biological activity.

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as temperature, pH, and the presence of other molecules can affect the compound’s stability and its interaction with its targets .